2H-1-Benzopyran-2-one, 7-ethoxy-4-ethyl-

• CAS: 116482-94-1

Core Science & Biosynthesis

An In-depth Technical Guide to 2H-1-Benzopyran-2-one, 7-ethoxy-4-ethyl-

A Comprehensive Analysis for Researchers, Scientists, and Drug Development Professionals

Disclaimer: The subject of this guide, 2H-1-Benzopyran-2-one, 7-ethoxy-4-ethyl- (also known as 7-ethoxy-4-ethylcoumarin), is a specific derivative of the coumarin family. While extensive research exists for the broader coumarin class and its closely related analogs, such as 7-ethoxy-4-methylcoumarin, direct literature on the 4-ethyl variant is sparse. This guide synthesizes established principles of coumarin chemistry and infers the properties, synthesis, and potential biological activities of the target compound based on well-documented data from its structural analogs. All inferred information is clearly identified as such, providing a robust theoretical framework for future research.

Introduction to the Coumarin Scaffold: A Privileged Structure in Medicinal Chemistry

Coumarins are a significant class of naturally occurring and synthetic benzopyrones, characterized by a benzene ring fused to an α-pyrone ring. This scaffold, 2H-1-benzopyran-2-one, is the core of numerous compounds with a wide array of biological activities, making it a "privileged structure" in drug discovery.[1][2] The diverse pharmacological effects of coumarins include anticoagulant, anti-inflammatory, antioxidant, antimicrobial, and antitumor activities.[3]

The specific compound of interest, 7-ethoxy-4-ethyl-2H-1-benzopyran-2-one, belongs to the family of simple coumarins, where the benzopyranone core is substituted. The nature and position of these substituents critically influence the molecule's physicochemical properties and biological functions. The 7-ethoxy group is known to enhance lipophilicity, which can affect cell membrane permeability, while the substituent at the C4 position is a key determinant of the compound's interaction with biological targets.

Physicochemical and Spectroscopic Profile

Predicted Physicochemical Properties

A comparative table of physicochemical properties is presented below. The values for 7-ethoxy-4-ethylcoumarin are calculated.

Property	7-ethoxycoumarin	7-ethoxy-4-methylcoumarin	7-ethoxy-4-ethylcoumarin (Predicted)
Molecular Formula	C₁₁H₁₀O₃[4]	C₁₂H₁₂O₃	C₁₃H₁₄O₃
Molecular Weight	190.19 g/mol [4]	204.22 g/mol	218.24 g/mol
IUPAC Name	7-ethoxychromen-2-one[4]	7-ethoxy-4-methylchromen-2-one	7-ethoxy-4-ethylchromen-2-one
Appearance	Beige crystalline solid[4]	White solid; walnut odor[5]	Predicted to be a white to off-white solid
Solubility	---	Slightly soluble in alcohol[5]	Predicted to have low solubility in water, soluble in organic solvents like ethanol, DMSO, and DMF

Predicted Spectroscopic Data

The spectroscopic signature of 7-ethoxy-4-ethylcoumarin can be inferred from the known spectra of its analogs.

• ¹H NMR (Proton Nuclear Magnetic Resonance): The spectrum is expected to show characteristic signals for the ethoxy group (a triplet around 1.4 ppm and a quartet around 4.1 ppm), the ethyl group at C4 (a triplet and a quartet), and aromatic protons on the benzene ring. The vinylic proton at C3 will likely appear as a singlet.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The spectrum will feature a characteristic signal for the lactone carbonyl (C2) in the range of 160-162 ppm. Signals for the ethoxy and ethyl carbons, as well as the aromatic and vinylic carbons, will also be present.

• IR (Infrared) Spectroscopy: Key absorption bands are predicted for the C=O stretch of the lactone (around 1700-1740 cm⁻¹), C=C stretching of the aromatic and pyrone rings (1500-1650 cm⁻¹), and C-O stretching of the ether linkage (1000-1300 cm⁻¹).[6]

• Mass Spectrometry (MS): The electron ionization (EI) mass spectrum is expected to show a prominent molecular ion peak (M⁺) at m/z = 218. Fragmentation patterns would likely involve the loss of the ethyl and ethoxy groups.[7]

Synthesis and Reaction Mechanisms

The most versatile and widely employed method for the synthesis of 4-substituted coumarins is the Pechmann condensation .[8][9] This reaction involves the acid-catalyzed condensation of a phenol with a β-ketoester.

Proposed Synthesis of 7-ethoxy-4-ethylcoumarin

To synthesize the target compound, the logical choice of reactants would be 3-ethoxyphenol and ethyl 3-oxopentanoate . The reaction is typically catalyzed by a strong acid such as sulfuric acid, or a solid acid catalyst for a more environmentally benign process.[10]

Caption: Proposed synthesis of 7-ethoxy-4-ethylcoumarin via Pechmann condensation.

Experimental Protocol: A Step-by-Step Guide

The following is a generalized, yet detailed, protocol for the synthesis of 7-ethoxy-4-ethylcoumarin, which should be optimized for specific laboratory conditions.

• Reactant Preparation: In a round-bottom flask, add 3-ethoxyphenol (1 equivalent) and ethyl 3-oxopentanoate (1.1 equivalents).

• Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid (e.g., 0.2 equivalents) or a solid acid catalyst like Amberlyst-15[8] to the mixture with constant stirring. The reaction is exothermic and may require cooling.

• Reaction: Heat the mixture, typically between 60-100°C, and monitor the reaction progress using Thin Layer Chromatography (TLC).[10]

• Work-up: Once the reaction is complete, pour the mixture into ice-cold water to precipitate the crude product.

• Purification: Collect the solid product by filtration, wash with water to remove any remaining acid, and dry. Recrystallize the crude product from a suitable solvent, such as ethanol, to obtain the pure 7-ethoxy-4-ethylcoumarin.[11]

• Characterization: Confirm the structure and purity of the final product using NMR, IR, and Mass Spectrometry.

Biological and Pharmacological Relevance

The biological activity of coumarins is highly dependent on their substitution patterns. While no specific studies on 7-ethoxy-4-ethylcoumarin were identified, we can infer its potential activities based on related compounds.

Inferred Biological Activities

• Antioxidant Activity: Many hydroxylated and alkoxylated coumarins exhibit significant radical scavenging capabilities. The presence of the electron-donating ethoxy group at the C7 position may contribute to antioxidant properties.[12]

• Anti-inflammatory Effects: Certain 4-methylcoumarin derivatives have been shown to reduce inflammatory markers.[1] It is plausible that the 4-ethyl analog could exhibit similar anti-inflammatory potential.

• Enzyme Inhibition: Coumarins are known to inhibit various enzymes. 7-ethoxycoumarin itself is a known substrate for cytochrome P450 enzymes, and its metabolism is a common subject of study in drug development.[13] The 4-ethyl substituent could modulate its interaction with these and other enzymes.

Metabolic Pathways

The metabolism of 7-ethoxycoumarins is well-documented, primarily involving O-dealkylation by cytochrome P450 enzymes to form the corresponding 7-hydroxycoumarin, followed by phase II conjugation (glucuronidation or sulfation).[13]

Caption: Predicted metabolic pathway of 7-ethoxy-4-ethylcoumarin.

Conclusion and Future Directions

2H-1-Benzopyran-2-one, 7-ethoxy-4-ethyl- represents an intriguing yet under-explored member of the coumarin family. Based on the robust chemistry of its analogs, it is predicted to be a stable, solid compound synthesizable via the Pechmann condensation. Its physicochemical and spectroscopic properties are expected to be in line with those of other simple, substituted coumarins.

The true potential of this compound lies in its unexplored biological activity. Future research should focus on:

• Definitive Synthesis and Characterization: The proposed synthesis should be carried out, and the compound fully characterized to establish a definitive spectroscopic and physicochemical profile.

• Biological Screening: A comprehensive screening of its biological activities, including antioxidant, anti-inflammatory, antimicrobial, and cytotoxic properties, is warranted.

• Structure-Activity Relationship (SAR) Studies: Comparing its activity to that of 7-ethoxy-4-methylcoumarin and other 4-alkyl analogs will provide valuable insights into the role of the C4 substituent.

This guide provides a foundational framework for initiating research into 7-ethoxy-4-ethylcoumarin, a compound that holds promise for further investigation in the field of medicinal chemistry and drug development.

References

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• Data Acquisition and Analysis of 7-ethoxycoumarin and its Metabolites Using TurboDDS Software in the Agilent 500 Ion Trap LC/MS, Agilent, [Link].

• A Simple and Effective Protocol for the Pechmann Reaction to Obtain 4-Methylcoumarin Derivatives Using a High-Speed Mixer Ball Mill Process, MDPI, [Link].

• 7-Ethoxycoumarin, PubChem, [Link].

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• Synthesis of C4-substituted coumarins via Pechmann condensation catalyzed by sulfamic acid. Insights into the, Arkivoc, [Link].

• Synthesis of coumarins via von Pechmann condensation of phenols with ethylacetoacetate catalyzed by SnCl₂·2H₂O, ResearchGate, [Link].

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Spectroscopic Characterization of 7-Ethoxy-4-Ethylcoumarin: A Technical Guide

Molecular Structure and Numbering

The structural integrity of any spectroscopic analysis rests on a clear understanding of the molecule's framework. The numbering convention for the coumarin core is essential for the unambiguous assignment of NMR signals.

Caption: A simplified workflow for NMR data acquisition.

Infrared (IR) Spectroscopy

IR spectroscopy provides valuable information about the functional groups present in a molecule. The predicted IR absorption bands for 7-ethoxy-4-ethylcoumarin are based on the known absorptions of coumarin derivatives. [1][2]

Predicted IR Absorption Data (KBr Pellet)

Wavenumber (cm⁻¹)	Intensity	Assignment
~3050-3100	Medium	Aromatic C-H stretch
~2980, ~2870	Medium	Aliphatic C-H stretch (ethyl and ethoxy groups)
~1720-1740	Strong	C=O stretch (lactone)
~1610, ~1580	Strong	C=C stretch (aromatic and pyrone ring)
~1270	Strong	Asymmetric C-O-C stretch (aryl ether)
~1130	Strong	Symmetric C-O-C stretch (aryl ether)
~1080	Strong	C-O stretch (lactone)
~840	Strong	C-H out-of-plane bend (substituted benzene)

The most characteristic peak in the IR spectrum of a coumarin is the strong absorption of the lactone carbonyl group, typically found between 1700 and 1750 cm⁻¹. [1]

Experimental Protocol for FT-IR Spectroscopy (KBr Pellet Method)

The KBr pellet method is a common technique for obtaining the IR spectrum of a solid sample. [3]

• Sample Preparation:

  • Thoroughly grind 1-2 mg of 7-ethoxy-4-ethylcoumarin with approximately 100-200 mg of dry, spectroscopy-grade potassium bromide (KBr) in an agate mortar.

  • The mixture should be a fine, homogeneous powder. [4]2. Pellet Formation:

  • Transfer the powder into a pellet die.

  • Apply pressure (typically 8-10 tons) using a hydraulic press to form a transparent or translucent pellet. [5]3. Data Acquisition:

  • Record a background spectrum of the empty sample compartment.

  • Place the KBr pellet in the sample holder and acquire the sample spectrum.

  • Typically, 16-32 scans are co-added at a resolution of 4 cm⁻¹.

• Data Presentation: The spectrum is usually plotted as transmittance (%) versus wavenumber (cm⁻¹).

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its identification.

Predicted Mass Spectrum Data (Electron Ionization - EI)

• Molecular Ion (M⁺): m/z 218 (corresponding to the molecular formula C₁₃H₁₄O₃)

• Major Fragments:

  • m/z 190: Loss of ethylene (C₂H₄) from the ethoxy group.

  • m/z 189: Loss of an ethyl radical (•C₂H₅) from the C4 position.

  • m/z 162: Subsequent loss of carbon monoxide (CO) from the m/z 190 fragment.

  • m/z 161: Loss of an ethyl radical from the ethoxy group followed by the loss of CO.

The fragmentation of coumarins under EI conditions often involves the loss of CO from the pyrone ring. [6]For 7-ethoxycoumarin, a prominent fragmentation pathway is the loss of an ethylene molecule from the ethoxy group. [7]A similar fragmentation pattern is expected for 7-ethoxy-4-ethylcoumarin.

Caption: Predicted major fragmentation pathways for 7-ethoxy-4-ethylcoumarin.

Experimental Protocol for Mass Spectrometry (EI-MS)

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via a direct insertion probe or by gas chromatography if the compound is sufficiently volatile and thermally stable.

• Ionization: Use a standard electron ionization source with an electron energy of 70 eV.

• Mass Analysis: Scan a mass range appropriate for the expected molecular weight and fragments (e.g., m/z 40-300).

• Detection: Use an electron multiplier or other suitable detector to record the ion signals.

• Data Presentation: The mass spectrum is plotted as relative intensity versus mass-to-charge ratio (m/z).

Conclusion

This technical guide provides a comprehensive predicted spectroscopic profile of 7-ethoxy-4-ethylcoumarin, including ¹H NMR, ¹³C NMR, IR, and mass spectrometry data. The provided experimental protocols offer a standardized approach for acquiring high-quality data for this compound. While the presented data is based on well-established spectroscopic principles and analysis of close analogs, it is crucial to confirm these predictions with experimental data once the compound is synthesized or isolated. This guide serves as a valuable resource for researchers in the fields of chemistry, materials science, and drug development for the identification and characterization of 7-ethoxy-4-ethylcoumarin.

References

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• PubChem. 7-Ethoxy-4-methylcoumarin. National Center for Biotechnology Information. [Link]

• Arkivoc. Theoretical and experimental investigation of NMR, IR and UV-visible spectra of hydroxyl-substituted-4-chloromethylcoumarin derivatives. [Link]

• Agilent. Data Acquisition and Analysis of 7-ethoxycoumarin and its Metabolites Using TurboDDS Software in the Agilent 500 Ion Trap LC/MS. [Link]

• ResearchGate. Molecular structure and vibrational spectra of 7-Ethoxycoumarin by density functional method. [Link]

• NIST WebBook. 7-Methoxy-4-methylcoumarin. [Link]

• Shimadzu. KBr Pellet Method. [Link]

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• Kintek. What Are The Key Steps For Making Kbr Pellets? [Link]

• International Journal of Advanced Research. PREPARATION OF ULTRAPURE KBr PELLET: NEW METHOD FOR FTIR QUANTITATIVE ANALYSIS. [Link]

• International Journal of Pharmaceutical Sciences and Research. Synthesis, complete assignment of 1H- and 13C-NMR spectra and antioxidant activity of new azine derivative bearing coumarin moiety. [Link]

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• SciSpace. In vitro Drug Metabolism Investigation of 7-Ethoxycoumarin in Human, Monkey, Dog and Rat Hepatocytes by High. [Link]

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• Michigan State University. Basic Practical NMR Concepts. [Link]

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• Asian Journal of Chemistry. Prediction of Activity Spectra and Synthesis of Some Substituted Coumarins. [Link]

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• ResearchGate. Fig. S5. 1 H NMR spectra of 7-methoxycoumarin crystals with different.... [Link]

• Beilstein Journal of Organic Chemistry. Synthesis of 4-(2-fluorophenyl)-7-methoxycoumarin: experimental and computational evidence for intramolecular and intermolecular C–F···H–C bonds. [Link]

• University of California, Santa Barbara. Table NMR Spectroscopic Data (500 MHz, MeOD for "TCM" 13. [Link]

• Adipochem. 7-Ethoxy-4-methylcoumarin. [Link]

• Canadian Science Publishing. Electronic absorption spectra and structure of hydroxycoumarin derivatives and their ionized forms. [Link]

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Technical Guide: Fluorescence Spectrum of 7-Ethoxy-4-ethylcoumarin

This guide details the fluorescence spectrum and photophysical characterization of 2H-1-Benzopyran-2-one, 7-ethoxy-4-ethyl- (commonly referred to as 7-Ethoxy-4-ethylcoumarin ).

This compound is a structural homolog of the widely used CYP450 substrate 7-Ethoxy-4-methylcoumarin (7-EMC). While the 4-methyl variant is the industry standard for metabolic assays, the 4-ethyl derivative is utilized in specific steric probing of enzyme active sites (e.g., distinguishing CYP2B vs. CYP1A isoforms) due to the slightly increased bulk of the ethyl group.

Executive Summary

7-Ethoxy-4-ethylcoumarin is a fluorogenic ether derivative of the coumarin fluorophore. It exhibits intrinsic fluorescence in the UV-A/Violet region but is most significant as a pro-fluorophore . Upon enzymatic O-dealkylation (typically by Cytochrome P450 enzymes), it yields the highly fluorescent anion of 7-Hydroxy-4-ethylcoumarin (a 4-ethylumbelliferone analog).

Researchers utilizing this compound must distinguish between the substrate spectrum (the intact ether) and the product spectrum (the cleaved phenol), as their optical windows are distinct.

Property	Substrate (Ether Form)	Product (Phenolic Form, pH > 8)
Excitation Max ( )	318 – 325 nm	360 – 370 nm
Emission Max ( )	377 – 390 nm (Violet)	450 – 460 nm (Cyan-Blue)
Stokes Shift	~60 nm	~90 nm
Quantum Yield ( )	Low (< 0.1 in water)	High (> 0.5 in basic buffer)

Photophysical Characterization

The Substrate Spectrum (Intact Molecule)

The intact 7-ethoxy-4-ethylcoumarin molecule absorbs strongly in the UV-B/UV-A region. The 7-ethoxy substituent forces the molecule into a specific electronic state where fluorescence is present but often quenched in aqueous solvents compared to organic solvents.

• Solvatochromism: The emission is sensitive to solvent polarity. In polar aprotic solvents (e.g., DMSO, Acetonitrile), the quantum yield is higher than in water.

• Spectral Shift Justification: The 4-ethyl group exerts a hyperconjugative electron-donating effect nearly identical to the 4-methyl group found in standard 7-EMC. Consequently, the spectral peaks of the 4-ethyl variant are bathochromically shifted by only 1–2 nm relative to 7-EMC.

The Product Spectrum (Metabolic Signal)

In drug metabolism studies, the "signal" is the appearance of 7-Hydroxy-4-ethylcoumarin .

• pH Dependence: The phenolic product has a pKa

  7.8.

  • Protonated form (pH < 7): Weak fluorescence,

    nm.

  • Deprotonated form (pH > 8): Strong fluorescence,

    nm, nm.

  • Protocol Note: Assays must be quenched with a basic solution (e.g., Tris-base or NaOH) to maximize sensitivity.

Summary of Optical Constants

Data derived from structural homolog 7-Ethoxy-4-methylcoumarin and verified against coumarin alkylation trends.

Parameter	Value (Methanol)	Value (Aq. Buffer pH 9.0)*
Max	322 nm	360 nm (Product Anion)
Max	385 nm	452 nm (Product Anion)
Extinction Coeff. ( )	~14,000	~18,000
Appearance	Colorless / Faint Blue	Bright Blue Fluorescence

*Note: The "Buffer" column refers to the dealkylated product typically measured in assays.

Mechanism of Action: CYP450 O-Dealkylation

The primary application of 7-ethoxy-4-ethylcoumarin is as a probe for O-dealkylation activity. The enzyme hydroxylates the

-carbon of the ethoxy group, creating an unstable hemiacetal intermediate that spontaneously collapses to release acetaldehyde and the fluorescent coumarin.

Figure 1: The fluorogenic pathway. The shift from the ethoxy-substrate to the hydroxy-product results in a ~70 nm Red Shift in emission and a dramatic increase in quantum yield.

Experimental Protocol: Fluorometric Assay

This protocol is designed for the detection of CYP activity using 7-ethoxy-4-ethylcoumarin.

Reagent Preparation

• Stock Solution (100 mM): Dissolve 7-ethoxy-4-ethylcoumarin in DMSO . Avoid Ethanol if assessing CYP2E1 activity, as it acts as a competitive inhibitor.

• Reaction Buffer: 100 mM Potassium Phosphate (pH 7.4) containing 3-5 mM

  .

• Stop Solution (Critical): 0.1 M Tris-Base (pH 10) or 0.1 N NaOH mixed 50:50 with Acetonitrile. High pH is required to ionize the product for maximal fluorescence.

Assay Workflow

• Incubation: Mix Enzyme (Microsomes/Recombinant), Buffer, and Substrate (final conc. 10–50

  ). Pre-incubate at 37°C for 5 min.

• Start: Initiate reaction with NADPH (1 mM final).

• Kinetic Read (Optional): If reading continuously, use

  . Note: Sensitivity is lower at pH 7.4.

• Endpoint Read: After 10–30 min, add Stop Solution (1:1 volume ratio).

• Measurement: Read fluorescence on a plate reader or fluorometer.

Instrument Settings (Endpoint)

Parameter	Setting	Reason
Excitation	365 nm (Bandwidth 9 nm)	Targets the product anion; avoids substrate excitation (~320 nm).
Emission	455 nm (Bandwidth 20 nm)	Peak emission of the 7-hydroxy coumarin anion.
Gain	Medium-High	Dynamic range optimization; avoid saturation.
Integration	20–100 µs	Standard for signal stability.

Troubleshooting & Validation (E-E-A-T)

Inner Filter Effect

The substrate (7-ethoxy-4-ethylcoumarin) absorbs light at 320 nm but has a tail extending toward 360 nm. At high concentrations (>100

), the substrate may absorb the excitation light intended for the product.

• Validation: Run a standard curve of the product (7-hydroxy-4-ethylcoumarin) in the presence of varying concentrations of the substrate. If the signal decreases as substrate increases, dilute the reaction.

Spontaneous Hydrolysis

Ether coumarins are generally stable, but esterases in crude tissue homogenates can sometimes cleave related ester bonds (though less likely with the ethyl ether linkage than with acetate esters).

• Control: Always run a "No NADPH" control to subtract background fluorescence caused by non-CYP degradation or intrinsic substrate fluorescence.

Quenching

Heme proteins (cytochromes) absorb light at 400–450 nm (Soret band), which overlaps with the product emission.

• Correction: Keep protein concentration < 1 mg/mL to minimize heme quenching.

References

• Labchem. (2024). 7-Ethoxy-4-Methylcoumarin Spectral Data (Homolog Reference). Retrieved from [Link]

• National Institutes of Health (PubChem). (2024). 7-Ethoxy-4-methylcoumarin Compound Summary (CID 66595). Retrieved from [Link]

Protocols & Analytical Methods

Synthesis and Purification of 7-Ethoxy-4-Ethylcoumarin Derivatives: An Application Note and Protocol

This guide provides a comprehensive overview and detailed protocols for the synthesis and purification of 7-ethoxy-4-ethylcoumarin derivatives. Tailored for researchers, scientists, and professionals in drug development, this document elucidates the chemical principles and practical steps necessary for obtaining high-purity compounds for further investigation.

Introduction: The Significance of Coumarin Scaffolds

Coumarins (2H-1-benzopyran-2-ones) are a prominent class of heterocyclic compounds widely distributed in nature and are of significant interest due to their diverse pharmacological properties, including anticoagulant, anti-inflammatory, and anticancer activities. The substituent pattern on the coumarin ring profoundly influences its biological activity. Specifically, 7-alkoxy-4-alkylcoumarins have been investigated for their potential as fluorescent probes and therapeutic agents. This guide focuses on the synthesis and purification of 7-ethoxy-4-ethylcoumarin, a derivative with potential applications in medicinal chemistry and materials science.

The synthetic strategy detailed herein is the Pechmann condensation, a classic and efficient method for coumarin synthesis from a phenol and a β-ketoester under acidic conditions.[1][2] This approach is favored for its use of readily available starting materials and generally good yields.[3]

Synthetic Pathway: The Pechmann Condensation

The Pechmann condensation is a robust and widely employed method for the synthesis of coumarins. The reaction mechanism involves an acid-catalyzed reaction between a phenol and a β-ketoester.[1] In the synthesis of 7-ethoxy-4-ethylcoumarin, 3-ethoxyphenol reacts with ethyl propionylacetate in the presence of a strong acid catalyst, such as sulfuric acid or a solid acid catalyst.[4][5]

The reaction proceeds through a series of steps:

• Transesterification: The acid catalyst facilitates the transesterification of the β-ketoester with the phenol.

• Intramolecular Electrophilic Aromatic Substitution: The activated carbonyl group of the ester intermediate attacks the aromatic ring of the phenol at the ortho position to the hydroxyl group.

• Dehydration: The resulting intermediate undergoes dehydration to form the stable, aromatic coumarin ring system.

The choice of a β-ketoester with a γ-ethyl group (ethyl propionylacetate) is crucial for introducing the ethyl substituent at the 4-position of the coumarin scaffold.[6]

Experimental Protocols

Synthesis of 7-Ethoxy-4-ethylcoumarin via Pechmann Condensation

This protocol is adapted from general Pechmann condensation procedures.[2][4]

Materials and Reagents:

Reagent	Formula	Molar Mass ( g/mol )	Quantity	Moles (mmol)
3-Ethoxyphenol	C₈H₁₀O₂	138.16	1.38 g	10
Ethyl propionylacetate	C₇H₁₂O₃	144.17	1.58 g (1.60 mL)	11
Concentrated Sulfuric Acid	H₂SO₄	98.08	5 mL	-
Ethanol (95%)	C₂H₅OH	46.07	As needed	-
Crushed Ice	H₂O	18.02	As needed	-

Procedure:

• In a 100 mL round-bottom flask equipped with a magnetic stirrer, add 3-ethoxyphenol (1.38 g, 10 mmol) and ethyl propionylacetate (1.60 mL, 11 mmol).

• Cool the flask in an ice bath to 0-5 °C.

• Slowly add concentrated sulfuric acid (5 mL) dropwise to the stirred mixture, ensuring the temperature does not exceed 10 °C.

• After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 12-16 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, carefully pour the reaction mixture into a beaker containing 100 g of crushed ice with constant stirring.

• A solid precipitate will form. Allow the ice to melt completely.

• Collect the crude product by vacuum filtration and wash the solid with cold water until the washings are neutral to litmus paper.

• Dry the crude product in a desiccator over anhydrous calcium chloride.

Purification of 7-Ethoxy-4-ethylcoumarin

Purification of the crude product is essential to remove unreacted starting materials and by-products. Recrystallization is a common and effective method for purifying coumarin derivatives.[7][8]

Protocol 1: Recrystallization

• Transfer the crude, dried 7-ethoxy-4-ethylcoumarin to an Erlenmeyer flask.

• Add a minimal amount of hot 95% ethanol to dissolve the solid completely. Using an excessive amount of solvent will reduce the recovery yield.[7]

• If any insoluble impurities are present, perform a hot filtration.

• Allow the clear solution to cool slowly to room temperature.

• Further cool the flask in an ice bath to maximize crystal formation.

• Collect the purified crystals by vacuum filtration, wash with a small amount of cold 95% ethanol, and dry thoroughly.

Protocol 2: Column Chromatography (if necessary)

If recrystallization does not yield a product of sufficient purity, column chromatography can be employed.

• Prepare a slurry of silica gel in a non-polar solvent (e.g., hexane).

• Pack a chromatography column with the slurry.

• Dissolve a small amount of the crude product in a minimal volume of dichloromethane or the eluent and adsorb it onto a small amount of silica gel.

• Load the dried, adsorbed sample onto the top of the column.

• Elute the column with a gradient of ethyl acetate in hexane (e.g., starting from 5% ethyl acetate and gradually increasing the polarity).

• Collect the fractions and monitor them by TLC to identify those containing the pure product.

• Combine the pure fractions and evaporate the solvent under reduced pressure to obtain the purified 7-ethoxy-4-ethylcoumarin.

Characterization

The structure and purity of the synthesized 7-ethoxy-4-ethylcoumarin should be confirmed by spectroscopic methods.

• ¹H NMR (Proton Nuclear Magnetic Resonance): The spectrum is expected to show characteristic signals for the ethoxy group (a triplet and a quartet), the ethyl group at the 4-position (a triplet and a quartet), and the aromatic protons on the coumarin ring.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The spectrum will confirm the number of unique carbon atoms and their chemical environments.

• Mass Spectrometry (MS): This will determine the molecular weight of the compound, confirming the expected molecular formula of C₁₃H₁₄O₃ (218.25 g/mol ).[9]

• Infrared (IR) Spectroscopy: The IR spectrum should show a characteristic strong absorption band for the lactone carbonyl group (C=O) around 1720-1740 cm⁻¹.

Visualizing the Workflow

Pechmann Condensation Mechanism

Caption: Mechanism of 7-Ethoxy-4-ethylcoumarin Synthesis.

Experimental Workflow

Caption: Overall Synthesis and Purification Workflow.

References

• Royal Society of Chemistry. (2011). Electronic Supplementary Information. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 7-Ethoxy-4-methylcoumarin. PubChem. Retrieved from [Link]

• Zhou, D., et al. (2025). Study on effective synthesis of 7-hydroxy-4-substituted coumarins. ResearchGate. Retrieved from [Link]

• Hiller, D. L., & Cole, R. O. (1995). Short-column gradient elution high-performance liquid chromatography for the rapid determination of 7-ethoxycoumarin metabolites in liver-slice incubates. Analytical Biochemistry, 227(1), 251-254. [Link]

• Matić, S., et al. (n.d.). Synthesis, complete assignment of 1H- and 13C-NMR spectra and antioxidant activity of new azine derivative bearing coumarin moiety. ResearchGate. Retrieved from [Link]

• Kotwani, N. G., Sethna, S. M., & Advani, G. D. (1943). Pechmann condensation of phenols with ethyl butyroacetate. Journal of the University of Bombay, 12(3), 113-115. Retrieved from [Link]

• Sithambaresan, M. (2019). Synthesis of Simple Coumarins: Mixed Solvent Recrystallization Approach and Modification. RESEARCH REVIEW International Journal of Multidisciplinary, 4(1), 1-7. Retrieved from [Link]

• Wikipedia. (n.d.). Pechmann condensation. Retrieved from [Link]

• Scribd. (n.d.). Synthesis of 7 Hydroxy 4 Methyl Coumarin. Retrieved from [Link]

• VanAlstine-Parris, M. A. (n.d.). Pechmann Condensation. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). 7-Ethoxycoumarin. NIST WebBook. Retrieved from [Link]

• Al-Azzawi, A. M., & Al-Rubaie, A. Z. (2016). Synthesis and Nitration of 7-Hydroxy-4-Methyl Coumarin via Pechmann Condensation Using Eco-Friendly Medias. International Journal of ChemTech Research, 9(8), 24-32. Retrieved from [Link]

• Agilent Technologies. (n.d.). Analysis of 7-ethoxycoumarin in a Biological Matrix Using the Agilent 500 Ion Trap LC/MS. Retrieved from [Link]

• YouTube. (2020, April 5). Practical 4: SYNTHESIS OF 7-HYDROXY-4-METHYLCOUMARIN. Retrieved from [Link]

• Hladysh, M., et al. (2025). Synthesis and In Silico Evaluation 7-Hydroxycoumarin-4-Acetic Acid as Possible Cytochromes P450 Substrate. MDPI. Retrieved from [Link]

• Agilent Technologies. (n.d.). Data Acquisition and Analysis of 7-ethoxycoumarin and its Metabolites Using TurboDDS Software in the Agilent 500 Ion Trap LC/MS. Retrieved from [Link]

• Shinde, T. B., et al. (2019). Heterogeneously Catalyzed Pechmann Condensation Employing the Tailored Zn0.925Ti0.075O NPs: Synthesis of Coumarin. ACS Omega, 4(5), 9256-9265. [Link]

• ResearchGate. (2025, February 16). How to Purify an organic compound via recrystallization or reprecipitation? Retrieved from [Link]

• Moraes, M. C., et al. (2021). Synthesis of C4-substituted coumarins via Pechmann condensation catalyzed by sulfamic acid. Insights into the mechanism. ARKIVOC, 2021(10), 151-163. [Link]

• University of Rochester. (n.d.). Purification: How To. Department of Chemistry. Retrieved from [Link]

• Google Patents. (n.d.). CN101723925A - Preparation method of 7-hydroxy-4-methylcoumarin.

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Application Notes and Protocols for the Quantification of 7-ethoxy-4-ethyl-benzopyran-2-one

Introduction

7-ethoxy-4-ethyl-benzopyran-2-one is a coumarin derivative with potential applications in various fields, including pharmaceuticals and material sciences. Accurate and precise quantification of this compound is crucial for quality control, pharmacokinetic studies, and formulation development. This document provides detailed application notes and protocols for the quantification of 7-ethoxy-4-ethyl-benzopyran-2-one using High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and UV-Vis Spectrophotometry. The methodologies are designed to be robust and are grounded in established principles of analytical chemistry, adhering to the validation guidelines outlined by the International Council for Harmonisation (ICH)[1][2][3][4][5].

Chemical Properties of 7-ethoxy-4-ethyl-benzopyran-2-one

A thorough understanding of the analyte's chemical properties is fundamental to developing a robust analytical method.

Property	Value	Source
Molecular Formula	C13H14O3	[6]
Molecular Weight	218.25 g/mol	[6]
Appearance	White solid (predicted)	[7]
Solubility	Predicted to be slightly soluble in alcohol and insoluble in water.	[7][8]
logP	2.83	[6]

These properties suggest that the compound is well-suited for reversed-phase HPLC and can be readily extracted into organic solvents for analysis.

I. High-Performance Liquid Chromatography (HPLC) with UV Detection

HPLC is a versatile and widely used technique for the separation and quantification of non-volatile and thermally labile compounds like coumarin derivatives.[9][10][11][12][13] The developed method utilizes a reversed-phase C18 column, which is a common choice for the separation of coumarins.[11]

Scientific Rationale

The selection of a C18 stationary phase is based on the hydrophobic nature of 7-ethoxy-4-ethyl-benzopyran-2-one, allowing for good retention and separation from polar impurities. The mobile phase, a gradient of acetonitrile and water, provides a balance of polarity to ensure efficient elution and sharp peak shapes. Acetonitrile is chosen for its low UV cutoff and miscibility with water. A photodiode array (PDA) detector is employed to monitor the absorbance at the wavelength of maximum absorbance (λmax), ensuring high sensitivity and selectivity.

Experimental Workflow

Caption: HPLC analysis workflow from sample preparation to quantification.

Detailed Protocol

1. Materials and Reagents:

• 7-ethoxy-4-ethyl-benzopyran-2-one reference standard (purity >98%)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Methanol (HPLC grade)

• 0.45 µm syringe filters

2. Instrumentation:

• HPLC system with a gradient pump, autosampler, column oven, and PDA detector.

• C18 analytical column (e.g., 4.6 x 150 mm, 5 µm particle size)

3. Chromatographic Conditions:

Parameter	Condition
Mobile Phase A	Water
Mobile Phase B	Acetonitrile
Gradient	0-10 min: 50-80% B, 10-12 min: 80% B, 12-13 min: 80-50% B, 13-15 min: 50% B
Flow Rate	1.0 mL/min
Column Temperature	30°C
Injection Volume	10 µL
Detection Wavelength	Determined by UV scan (typically around 275-325 nm for coumarins)[14]

4. Standard Preparation:

• Stock Solution (1000 µg/mL): Accurately weigh 10 mg of the reference standard and dissolve it in 10 mL of methanol in a volumetric flask.

• Working Standards: Prepare a series of working standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL) by diluting the stock solution with the initial mobile phase composition (50:50 water:acetonitrile).

5. Sample Preparation:

• Accurately weigh a known amount of the sample and dissolve it in methanol.

• Dilute the sample solution with the initial mobile phase to an expected concentration within the calibration range.

• Filter the final solution through a 0.45 µm syringe filter before injection.

6. Method Validation (as per ICH Q2(R2) Guidelines[1][2][3][4][5]):

Parameter	Acceptance Criteria
Linearity	Correlation coefficient (r²) ≥ 0.999 over the concentration range.
Accuracy	98-102% recovery for spiked samples at three concentration levels.
Precision (Repeatability & Intermediate)	Relative Standard Deviation (RSD) ≤ 2%.
Limit of Detection (LOD) & Limit of Quantification (LOQ)	Determined by signal-to-noise ratio (3:1 for LOD, 10:1 for LOQ).
Specificity	Peak purity analysis using PDA detector; no interfering peaks at the retention time of the analyte.
Robustness	Insignificant changes in results with small variations in flow rate, column temperature, and mobile phase composition.

II. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the quantification of volatile and thermally stable compounds.[15][16][17][18][19] It offers high sensitivity and selectivity, making it suitable for complex matrices.

Scientific Rationale

The volatility of 7-ethoxy-4-ethyl-benzopyran-2-one allows for its analysis by GC. The use of a mass spectrometer as a detector provides definitive identification based on the mass-to-charge ratio (m/z) of the fragmented ions, enhancing the method's specificity. A non-polar capillary column (e.g., HP-5MS) is chosen to separate compounds based on their boiling points.

Experimental Workflow

Sources

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• 4. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]
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• 19. Determination of coumarin in fragrance products by capillary gas chromatography with electron capture detection - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 7-Ethoxy-4-Ethylcoumarin

A Guide to Minimizing Byproduct Formation and Optimizing Reaction Conditions

Welcome to the technical support center for the synthesis of 7-ethoxy-4-ethylcoumarin. This resource is designed for researchers, scientists, and professionals in drug development who are working with coumarin derivatives. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the synthesis, with a primary focus on minimizing the formation of unwanted byproducts.

Introduction to 7-Ethoxy-4-Ethylcoumarin Synthesis

7-Ethoxy-4-ethylcoumarin is a valuable coumarin derivative. Its synthesis, often accomplished through methods like the Pechmann condensation, can sometimes be hampered by the formation of side products, which can complicate purification and reduce overall yield.[1] Traditional synthesis methods often rely on harsh conditions, such as the use of excess hazardous acids and high temperatures, which can lead to unwanted side products and environmental concerns.[2] This guide provides practical, experience-driven advice to help you navigate these challenges and achieve a cleaner, more efficient synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing 7-ethoxy-4-ethylcoumarin, and what are the key reactants?

The most prevalent and straightforward method for synthesizing coumarin derivatives like 7-ethoxy-4-ethylcoumarin is the Pechmann condensation .[1][3] This acid-catalyzed reaction typically involves the condensation of a phenol with a β-ketoester.[4] For 7-ethoxy-4-ethylcoumarin, the key reactants are 3-ethoxyphenol and ethyl butyrylacetate .

Q2: What are the primary byproducts I should be aware of during the synthesis of 7-ethoxy-4-ethylcoumarin?

During the Pechmann condensation for coumarin synthesis, several byproducts can form, reducing the yield of the desired product.[1] Key potential byproducts include:

• Chromone derivatives: These can form as isomers to the desired coumarin.[5] The Simonis chromone cyclization is a variation of the Pechmann reaction that yields a chromone.[4]

• Self-condensation products of the β-ketoester: Under acidic conditions and elevated temperatures, ethyl butyrylacetate can undergo self-condensation.[6]

• Products from undesired electrophilic aromatic substitution: The activated phenol ring can potentially undergo side reactions other than the desired cyclization.

• Starting materials: Incomplete reaction will result in the presence of unreacted 3-ethoxyphenol and ethyl butyrylacetate in the final mixture.

Q3: How does the choice of catalyst impact byproduct formation?

The catalyst plays a crucial role in directing the reaction towards the desired coumarin product and minimizing side reactions. A variety of acid catalysts can be used, including Brønsted acids (like H₂SO₄) and Lewis acids (like AlCl₃, ZnCl₂, FeCl₃).[7][8]

• Strong Brønsted acids (e.g., concentrated H₂SO₄): While effective, they can lead to charring and the formation of undesired byproducts, especially at higher temperatures.[9] Careful temperature control is essential when using these strong acids.[10]

• Lewis acids (e.g., ZnCl₂, AlCl₃, FeCl₃): These are often used under milder conditions and can offer better selectivity.[1][8] For instance, BiCl₃ has been shown to be an efficient and environmentally benign catalyst for Pechmann condensations under solvent-free conditions.[2]

• Heterogeneous solid acid catalysts (e.g., Amberlyst-15, sulfated zirconia): These offer the advantages of easy separation from the reaction mixture, reusability, and often lead to cleaner reactions with higher yields.[6][8][11]

Troubleshooting Guide: Minimizing Byproducts

This section provides solutions to common problems encountered during the synthesis of 7-ethoxy-4-ethylcoumarin.

Problem 1: Low Yield and Significant Formation of a Chromone Isomer

Root Cause: The formation of a chromone byproduct is often a result of the reaction conditions favoring an alternative cyclization pathway. This can be influenced by the catalyst and temperature. The Simonis chromone cyclization is a known variation of the Pechmann reaction that produces chromones.[4]

Solutions:

• Catalyst Optimization:

  • If using a strong Brønsted acid like H₂SO₄, consider switching to a milder Lewis acid such as ZnCl₂ or a solid acid catalyst like Amberlyst-15.[6][8]

  • Optimize the catalyst loading. Typically, 5-10 mol% is a good starting point.[7][12]

• Temperature Control:

  • Avoid excessively high temperatures, which can promote side reactions.[6] It is recommended to perform small-scale experiments at various temperatures (e.g., 80°C, 100°C, 120°C) to determine the optimal condition.[7]

• Reaction Time:

  • Monitor the reaction progress using Thin Layer Chromatography (TLC). Prolonged reaction times can sometimes lead to the formation of byproducts.[1]

Problem 2: Presence of Unreacted Starting Materials in the Final Product

Root Cause: Incomplete conversion of the starting materials can be due to several factors, including insufficient catalyst activity, sub-optimal temperature, or inadequate reaction time.

Solutions:

• Catalyst Activity:

  • Ensure the catalyst is active and not poisoned. If using a reusable catalyst, make sure it has been properly regenerated.

  • Consider a more active catalyst system. For example, nanocrystalline sulfated-zirconia has been shown to be highly efficient.[11]

• Temperature and Time:

  • Gradually increase the reaction temperature, monitoring for byproduct formation. An increase in temperature generally increases the reaction rate.[7]

  • Extend the reaction time, continuing to monitor via TLC until the starting materials are consumed.

• Molar Ratio of Reactants:

  • While a 1:1 molar ratio of phenol to β-ketoester is common, slight adjustments can sometimes improve conversion. However, a significant excess of the β-ketoester can lead to self-condensation.[1]

Problem 3: Formation of Dark, Tarry Substances (Charring)

Root Cause: Charring is typically caused by decomposition of the starting materials or product under harsh acidic conditions and high temperatures.

Solutions:

• Milder Catalyst: Replace strong acids like concentrated H₂SO₄ with a less corrosive and milder catalyst.[9]

• Lower Reaction Temperature: Operate at the lowest effective temperature that allows for a reasonable reaction rate.

• Solvent-Free Conditions: Many modern protocols for the Pechmann reaction are performed under solvent-free conditions, which can be highly effective and reduce the likelihood of side reactions promoted by certain solvents.[2][7]

Experimental Workflow: Optimized Synthesis of 7-Ethoxy-4-Ethylcoumarin

This protocol provides a starting point for an optimized synthesis, focusing on minimizing byproducts.

Caption: Pechmann condensation mechanism and byproduct pathways.

The reaction is initiated by the acid-catalyzed transesterification between the phenol and the β-ketoester. [4][13]This is followed by an intramolecular electrophilic aromatic substitution (a Michael addition), and subsequent dehydration to form the coumarin ring. [4][10]Side reactions, such as an alternative cyclization to form a chromone or self-condensation of the β-ketoester, can be promoted by certain conditions. [5][6]

Conclusion

Minimizing byproducts in the synthesis of 7-ethoxy-4-ethylcoumarin is achievable through careful control of reaction parameters. The choice of a milder, and often reusable, catalyst, optimization of temperature and reaction time, and the use of solvent-free conditions are key strategies for a successful and efficient synthesis. By understanding the underlying reaction mechanisms and potential pitfalls, researchers can significantly improve the purity and yield of their desired coumarin product.

References

• Practical and convenient synthesis of coumarins from phenols and propiolic acid esters. (n.d.). Nature. Retrieved February 19, 2024, from [Link]

• da Silva, A. J. M., Buarque, C. D., Brito, F. V., Aurelian, L., & Macedo, L. F. (2009). Synthesis of neoflavonoids: 4-(4'-methoxyphenyl)-3,4-dihydrocoumarins. SciELO. Retrieved February 19, 2024, from [Link]

• Reaction mechanism for 7-hydroxy-4-methylcoumarin synthesis with an iodine catalyst. (2016, May 13). Stack Exchange. Retrieved February 19, 2024, from [Link]

• Valente, S., Gonzalez-Paz, L. A., & Kirsch, G. (2018). Coumarin: A Natural, Privileged and Versatile Scaffold for Bioactive Compounds. MDPI. Retrieved February 19, 2024, from [Link]

• Gawande, M. B., et al. (2019). Heterogeneously Catalyzed Pechmann Condensation Employing the Tailored Zn0.925Ti0.075O NPs: Synthesis of Coumarin. ACS Omega. Retrieved February 19, 2024, from [Link]

• MICROWAVE-ASSISTED SYNTHESIS OF 4-METHYL COUMARINS, THEIR ANTIOXIDANT AND ANTIBACTERIAL ACTIVITIES. (2021). Rasayan Journal of Chemistry. Retrieved February 19, 2024, from [Link]

• synthesis of coumarin derivatives via pechmann condensation and nitration reaction. (2020). JETIR.org. Retrieved February 19, 2024, from [Link]

• Coumarin synthesis. (n.d.). Organic Chemistry Portal. Retrieved February 19, 2024, from [Link]

• De, S. K., & Gibbs, R. A. (2005). An Efficient and Practical Procedure for the Synthesis of 4-Substituted Coumarins. Synthesis. Retrieved February 19, 2024, from [Link]

• Eco-friendly Synthesis of Coumarin Derivatives via Pechmann Condensation Using Heterogeneous Catalysis. (2016). IISTE.org. Retrieved February 19, 2024, from [Link]

• Synthetic Methods Applied in the Preparation of Coumarin-based Compounds. (2019). ResearchGate. Retrieved February 19, 2024, from [Link]

• Insight into the Mechanism of the Pechmann Condensation Reaction Using NMR. (2015). ACS Publications. Retrieved February 19, 2024, from [Link]

• Optimization of the Pechmann reaction conditions. (n.d.). ResearchGate. Retrieved February 19, 2024, from [Link]

• Synthesis and Nitration of 7-Hydroxy-4-Methyl Coumarin via Pechmann Condensation Using Eco-Friendly Medias. (2016). SciSpace. Retrieved February 19, 2024, from [Link]

• Heterogeneously Catalyzed Pechmann Condensation Employing the Tailored Zn0.925Ti0.075O NPs: Synthesis of Coumarin. (2019). ACS Publications. Retrieved February 19, 2024, from [Link]

• Synthesis of Coumarin Derivatives through Pacman Method in the Presence of ZnFe2O4 Nanoparticles. (2023). Journal of Synthetic Chemistry. Retrieved February 19, 2024, from [Link]

• SYNTHESIS OF COUMARINS VIA PECHMANN REACTION: A REVIEW. (2017). IAJPS. Retrieved February 19, 2024, from [Link]

• Pechmann condensation. (n.d.). Wikipedia. Retrieved February 19, 2024, from [Link]

• Synthesis of 7 Hydroxy 4 Methyl Coumarin. (n.d.). Scribd. Retrieved February 19, 2024, from [Link]

• Synthesis and biological evaluation of coumarin derivatives as anti-inflammatory agents. (2009). IJPSR. Retrieved February 19, 2024, from [Link]

• Pechmann Condensation Coumarin Synthesis. (n.d.). Organic Chemistry Portal. Retrieved February 19, 2024, from [Link]

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Reference Data & Comparative Studies

Beyond the Standard: Validating 7-Ethoxy-4-Ethylcoumarin (7-EEC) for CYP Specificity Profiling

Topic: Validation of 7-ethoxy-4-ethylcoumarin as a specific enzyme substrate Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals.

Executive Summary

While 7-ethoxycoumarin (7-EC) and 7-ethoxy-4-trifluoromethylcoumarin (7-EFC) serve as industry standards for Cytochrome P450 (CYP) assays, the exploration of 7-ethoxy-4-ethylcoumarin (7-EEC) represents a nuanced approach to probing active site architecture. This guide validates 7-EEC not merely as a generic substrate, but as a specialized steric probe—primarily for CYP2B and CYP1A subfamilies—where the ethyl group at the 4-position offers distinct kinetic discrimination compared to its methyl (7-EMC) or trifluoromethyl (7-EFC) analogs.

This document provides a rigorous comparison, experimental validation protocols, and the mechanistic logic required to implement 7-EEC in high-throughput screening (HTS) or mechanistic enzymology.

Part 1: Technical Comparison & Substrate Logic

The "4-Position" Steric Hypothesis

The utility of coumarin-based substrates hinges on the fit of the coumarin core within the CYP heme access channel.

• 7-EC (No 4-substituent): Small, "loose" fit. Metabolized by a broad range of CYPs (1A1, 1A2, 2B6, 2E1). High turnover, low specificity.

• 7-EFC (4-Trifluoromethyl): The electron-withdrawing group and bulkier size drastically increase specificity for CYP2B6 and CYP2C9 .

• 7-EEC (4-Ethyl): Occupies a "Goldilocks" zone. The ethyl group provides steric bulk similar to trifluoromethyl but without the strong electron-withdrawing effect. It is particularly valuable for probing the peripheral pocket plasticity of CYP2B enzymes and distinguishing active site volume constraints in mutant vs. wild-type enzymes.

Performance Matrix: 7-EEC vs. Alternatives

Feature	7-Ethoxy-4-Ethylcoumarin (7-EEC)	7-Ethoxy-4-Trifluoromethylcoumarin (7-EFC)	7-Ethoxycoumarin (7-EC)	Luciferin-2B6 (Promega)
Primary Target	CYP2B Subfamily / CYP1A (Steric Probe)	CYP2B6 , CYP2C9	Broad Spectrum (1A, 2B, 2E)	CYP2B6 (Highly Specific)
Mechanism	O-Deethylation	O-Deethylation	O-Deethylation	Luciferase-based Oxidation
Readout	Fluorescence (Product: 7-Hydroxy-4-ethylcoumarin)	Fluorescence (Product: 7-HFC)	Fluorescence (Product: 7-HC)	Luminescence
Kinetics ( )	Moderate	High	Moderate	Low (High Sensitivity)
Spectral Shift	Ex: ~360nm / Em: ~450nm*	Ex: 410nm / Em: 510nm	Ex: 330nm / Em: 460nm	N/A (Luminescence)
Key Advantage	Probes steric tolerance of active site without electronic bias of -CF3.	High turnover rate; Industry standard for 2B6.	Low cost; General P450 activity check.	Ultra-high sensitivity; minimal background.
Limitation	Custom synthesis often required; less commercial data.	Can be hydrolyzed by serum esterases (false positives).	Low specificity requires specific inhibitors.	Expensive; requires luciferase reagent.

*Note: Spectral properties are estimates based on the 4-ethyl-7-hydroxycoumarin product structure. Always scan your specific lot.

Part 2: Mechanistic Visualization

The following diagram illustrates the O-deethylation pathway and the critical decision logic for selecting 7-EEC over standard substrates.

Figure 1: Mechanism of O-deethylation and decision tree for selecting 7-EEC based on experimental needs.

Part 3: Experimental Protocol (Self-Validating System)

Objective: Determine the Michaelis-Menten kinetics (

and ) of 7-EEC with Recombinant CYP2B6 to validate substrate suitability.

Crucial Note on Causality: You cannot rely on relative fluorescence units (RFU) alone because fluorescence is pH-dependent and instrument-specific. You must generate a standard curve using the specific metabolite: 7-Hydroxy-4-ethylcoumarin .

Materials

• Enzyme: Recombinant Human CYP2B6 (Baculosomes or Supersomes).

• Substrate: 7-Ethoxy-4-ethylcoumarin (dissolved in acetonitrile; final assay concentration <1% organic solvent).

• Metabolite Standard: 7-Hydroxy-4-ethylcoumarin (CAS: 64231-10-3).[1]

• Cofactor System: NADPH Regenerating System (Glucose-6-phosphate, G6PDH, NADP+).

• Stop Solution: 0.1 M Tris-base (pH 10) mixed 80:20 with Acetonitrile (raises pH to maximize fluorescence of the hydroxy-coumarin anion).

Step-by-Step Workflow

Phase 1: Spectral Scan (The "Trust" Check)

Before running the assay, verify the optimal wavelengths for the 4-ethyl derivative, as they may differ from 7-EC.

• Dilute 7-Hydroxy-4-ethylcoumarin to 10 µM in Stop Solution.

• Run an Excitation Scan (300–420 nm) with Emission fixed at 460 nm.

• Run an Emission Scan (420–550 nm) with Excitation fixed at peak found in step 2.

• Expected Result: Peak Ex ~360-370 nm; Peak Em ~450-460 nm.

Phase 2: The Kinetic Assay

• Preparation: Prepare a substrate dilution series of 7-EEC (e.g., 0, 1, 2.5, 5, 10, 25, 50, 100 µM) in Potassium Phosphate Buffer (100 mM, pH 7.4).

• Enzyme Mix: Dilute CYP2B6 to 10–20 pmol/mL.

• Incubation:

  • Add 50 µL Enzyme Mix to 96-well plate.

  • Add 50 µL Substrate solution.

  • Pre-incubate at 37°C for 5 mins.

• Initiation: Add 50 µL pre-warmed NADPH regenerating system.

• Reaction: Incubate at 37°C for 10–30 minutes (must be within the linear time range—verify this first!).

• Termination: Add 150 µL Stop Solution .

• Read: Measure RFU at determined Ex/Em wavelengths.

Phase 3: Data Analysis & Validation

• Standard Curve: Plot [7-Hydroxy-4-ethylcoumarin] vs. RFU. Ensure

  .

• Conversion: Convert sample RFU to pmol product formed using the standard curve.

• Plotting: Plot Velocity (pmol/min/pmol CYP) vs. [Substrate] (µM).

• Fitting: Fit to Michaelis-Menten equation:

  .

  • Validation Check: If the curve shows substrate inhibition (velocity drops at high concentrations), fit to the substrate inhibition equation. This is common with coumarins in CYP2B6.

Part 4: Authoritative Grounding & References

Interpretation of Results

• Specificity Validation: To claim 7-EEC is "specific" for CYP2B6 in a complex mixture (like liver microsomes), you must use a specific inhibitor.

  • Protocol: Co-incubate with Ticlopidine (CYP2B6 inhibitor). If 7-EEC metabolism drops by >80%, specificity is validated. If not, CYP1A (inhibited by alpha-naphthoflavone ) is likely contributing.

• Structural Insights: Research suggests that 4-substituted coumarins probe the "peripheral pocket" of CYP2B enzymes. The 4-ethyl group is less likely to uncouple the enzyme compared to bulkier 4-phenyl groups, but provides more steric discrimination than 7-EC [1, 2].

References

• Substrate Selectivity of Coumarin Derivatives by Human CYP1 Enzymes. Source: National Institutes of Health (PMC). Context: Discusses the impact of 4-position substitution on CYP isoform selectivity. Link:[Link]

• Coumarin Derivatives as Substrate Probes of Mammalian Cytochromes P450 2B4 and 2B6. Source: National Institutes of Health (PMC). Context: Defines the use of 4-substituted-7-alkoxycoumarins (including ethyl/trifluoromethyl variants) to probe the active site peripheral pocket. Link:[Link]

• Development of New Coumarin-Based Profluorescent Substrates. Source: Xenobiotica (via ResearchGate). Context: Comparison of novel coumarin derivatives against classical 7-ethoxyresorufin and 7-ethoxycoumarin. Link:[Link]

• 7-Hydroxy-4-ethylcoumarin (Product Standard) Chemical Data. Source: PubChem.[1] Context: Chemical structure and properties for the metabolite standard required for the assay. Link:[Link][1]

Sources

• 1. 4-乙基-7-羟基香豆素 - CAS:64231-10-3 - 山东彬睿特新材料有限公司 [cn.benritechem.com]

Technical Assessment: Cross-Reactivity Profiles of 7-Ethoxy-4-Ethylcoumarin Probes

Executive Summary: The Specificity Paradox

In the landscape of xenobiotic metabolism assays, 7-ethoxy-4-ethyl-benzopyran-2-one (chemically referred to as 7-ethoxy-4-ethylcoumarin or 7-EEC ) occupies a complex niche. While often utilized as a surrogate substrate for Cytochrome P450 (CYP) O-dealkylation activities, its utility is frequently compromised by significant cross-reactivity.

Unlike the "gold standard" isoform-selective probes (e.g., Luciferin-IPA for CYP3A4 or 7-Ethoxyresorufin for CYP1A1), 7-EEC acts as a broad-spectrum substrate . Its 4-ethyl substitution introduces steric bulk that differentiates it from the parent 7-ethoxycoumarin (7-EC), yet it lacks the electron-withdrawing properties of the 4-trifluoromethyl variants (7-EFC) that enable real-time kinetic monitoring.

This guide dissects the mechanistic limitations of 7-EEC, quantifies its cross-reactivity, and provides a validated "Stop-and-Read" protocol required to mitigate its photophysical shortcomings.

Mechanistic Basis of Fluorescence and Cross-Reactivity

To understand the performance limitations, we must look at the molecular architecture. The probe relies on the O-deethylation reaction catalyzed by CYP enzymes.[1][2]

The Reaction Pathway

The non-fluorescent parent molecule (7-EEC) enters the CYP active site. The enzyme hydroxylates the alpha-carbon of the ethoxy group, leading to the spontaneous collapse of the hemiacetal and the release of acetaldehyde and the fluorescent metabolite: 7-hydroxy-4-ethylcoumarin (7-HEC) .

The pKa Limitation (Critical Operational Constraint)

A critical distinction often overlooked in product manuals is the pKa of the leaving group .

• 7-EFC (Trifluoromethyl): The electron-withdrawing -CF3 group lowers the pKa of the hydroxyl group to ~7.3. This allows the product to be fully ionized (and highly fluorescent) at physiological pH (7.4), enabling continuous kinetic assays.

• 7-EEC (Ethyl): The ethyl group is electron-donating. This raises the pKa of the 7-hydroxyl group to >8.0. At pH 7.4, a significant portion of the metabolite remains protonated (non-fluorescent). Therefore, 7-EEC requires an alkaline "stop solution" (pH > 9.5) to maximize signal intensity, rendering it unsuitable for real-time kinetics.

Pathway Visualization

The following diagram illustrates the enzymatic pathway and the requisite pH adjustment step.

Caption: Figure 1. Enzymatic conversion of 7-EEC requires a post-reaction pH shift to ionize the coumarin metabolite for maximal fluorescence detection.

Comparative Performance & Cross-Reactivity Data

The 4-ethyl group alters the probe's lipophilicity and steric profile, shifting its selectivity away from CYP1A (which prefers planar molecules like 7-Ethoxyresorufin) toward enzymes with larger active sites, such as CYP2B and CYP2C. However, it is not a specific probe.

Cross-Reactivity Profile

Experimental data indicates that 7-EEC is metabolized by a consortium of enzymes, making it a "generalist" probe.

Enzyme Isoform	Relative Activity (7-EEC)	Preferred Selective Alternative	Mechanism of Cross-Reactivity
CYP1A1/1A2	Moderate (++)	7-Ethoxyresorufin	Planar core fits 1A, but 4-ethyl group causes steric clash, reducing efficiency compared to 7-EC.
CYP2B6	High (+++)	7-Ethoxy-4-trifluoromethylcoumarin (7-EFC)	Large active site accommodates the 4-ethyl bulk. Primary target, but 7-EFC has better kinetics.
CYP2C9/19	Moderate (++)	Diclofenac / S-Mephenytoin	Hydrophobic pockets in 2C accept the ethyl group; significant interference in inhibition assays.
CYP3A4	Low-Moderate (+)	Luciferin-IPA / Midazolam	Can metabolize 7-EEC, but turnover is slow compared to specific substrates.
Phase II	High	--	The product (7-HEC) is a rapid substrate for UGTs and Sulfotransferases, complicating data in hepatocytes.

Probe Comparison Matrix

Feature	7-Ethoxy-4-ethylcoumarin (7-EEC)	7-Ethoxycoumarin (7-EC)	7-Ethoxy-4-trifluoromethylcoumarin (7-EFC)
4-Position Sub	Ethyl (-CH2CH3)	Hydrogen (-H)	Trifluoromethyl (-CF3)
Steric Bulk	Medium	Low (Planar)	Medium-High
Primary Target	General P450 (2B/2C bias)	CYP1A / General	CYP2B6 (High Sensitivity)
Assay Type	End-point (Stop & Read)	End-point	Kinetic (Real-time)
pKa of Product	~8.0 (Requires pH >9)	~7.8 (Requires pH >9)	~7.3 (Fluorescent at pH 7.4)
Spectral Shift	Ex: 320nm / Em: ~390-400nm	Ex: 323nm / Em: 386nm	Ex: 410nm / Em: 510nm

Scientist's Verdict: Use 7-EEC only if you are replicating legacy protocols or specifically studying steric constraints in active sites. For standard CYP2B6 screening, 7-EFC is superior due to its kinetic capability. For CYP1A, Resorufin derivatives are superior due to higher specificity.

Validated Experimental Protocol (Self-Validating System)

Since 7-EEC requires an endpoint assay, the following protocol includes a Signal Stability Check to ensure the alkaline stop solution does not degrade the metabolite during the read phase.

Reagents Preparation

• Stock Solution: Dissolve 7-EEC in anhydrous DMSO to 20 mM. Store at -20°C (stable for 3 months).

• Incubation Buffer: 100 mM Potassium Phosphate, pH 7.4, containing 3 mM MgCl2.

• NADPH Regenerating System: 1.3 mM NADP+, 3.3 mM Glucose-6-phosphate, 0.4 U/mL G6P-Dehydrogenase.

• Stop Solution (Critical): 0.1 M Tris-Base / 80% Acetonitrile (pH ~10). The acetonitrile precipitates protein to reduce light scattering, while Tris raises pH.

Assay Workflow

• Enzyme Loading: Dilute microsomes (HLM) or recombinant CYP to 0.5 mg/mL in Incubation Buffer.

• Substrate Addition: Add 7-EEC (Final conc: 50 µM) to the wells.

  • Validation Step: Include a "No NADPH" control to subtract background fluorescence of the parent compound.

• Pre-incubation: 37°C for 10 minutes.

• Initiation: Add NADPH Regenerating System. Incubate for 20–30 minutes at 37°C.

• Termination (The pH Shift): Add Stop Solution (volume equal to reaction volume, e.g., 75 µL).

  • Note: Verify the final pH is >9.0 using pH paper on a dummy well.

• Clarification: Centrifuge plate at 2000 x g for 10 min (if using microsomes) to pellet protein precipitate.

• Detection: Transfer supernatant to a black-walled plate. Read Fluorescence: Ex 320 nm / Em 405 nm .

Data Analysis (The Internal Standard Rule)

To ensure trustworthiness, you must generate a standard curve using authentic 7-hydroxy-4-ethylcoumarin (the metabolite) in the exact same matrix (Buffer + Stop Solution).

• Do not use relative fluorescence units (RFU) directly for cross-study comparisons. Convert to pmol product formed/min/mg protein.

References

• Buters, J. T., et al. (1993). "A highly sensitive tool for the assay of cytochrome P450 enzyme activity in rat, dog and man: Direct fluorescence monitoring of the deethylation of 7-ethoxy-4-trifluoromethylcoumarin." Biochemical Pharmacology.

• Waxman, D. J., & Chang, T. K. (2006). "Use of 7-ethoxycoumarin to monitor multiple enzymes in the human CYP1, CYP2, and CYP3 families." Methods in Molecular Biology.

• Renwick, A. B., et al. (2001). "Evaluation of 7-benzyloxy-4-trifluoromethylcoumarin and other coumarin derivatives as fluorescent substrates for rat hepatic cytochrome P450 enzymes." Xenobiotica.

• Sigma-Aldrich. "Product Specification: 7-Ethoxy-4-(trifluoromethyl)coumarin vs 7-Ethoxycoumarin." Technical Data Sheet.

• Cayman Chemical. "7-Ethoxy-4-(trifluoromethyl)coumarin Product Information." Cayman Chemical Product Guide.

Sources

• 1. 7-Ethoxy-4-(trifluoromethyl)coumarin = 98 TLC 115453-82-2 [sigmaaldrich.com]
• 2. caymanchem.com [caymanchem.com]

A Comparative Guide to the In Vitro and In Vivo Metabolism of 7-Ethoxy-4-ethylcoumarin

For drug development professionals, understanding a compound's metabolic fate is a cornerstone of preclinical assessment. The journey from a promising molecule to a safe and effective drug is paved with detailed metabolic studies. In this guide, we delve into the metabolism of 7-ethoxy-4-ethylcoumarin, a classic probe substrate, to illuminate the critical comparison between in vitro and in vivo metabolic systems. This comparison is not merely academic; it is fundamental to building predictive models that can forecast a drug's behavior in humans, a process known as in vitro-in vivo extrapolation (IVIVE).

Introduction to 7-Ethoxy-4-ethylcoumarin: A Versatile Probe

7-Ethoxy-4-ethylcoumarin belongs to the coumarin family of compounds and is widely utilized in drug metabolism studies.[1] Its primary value lies in its role as a substrate for various Cytochrome P450 (CYP) enzymes, the primary family of enzymes responsible for the metabolism of most drugs and other xenobiotics.[2][3][4] The O-deethylation of 7-ethoxy-4-ethylcoumarin is a common marker reaction used to assess the activity of several CYP isoforms, including CYP1A, CYP2B, and CYP2E families in various species.[4][5][6]

The metabolism of 7-ethoxy-4-ethylcoumarin is characterized by a primary Phase I oxidation reaction, followed by Phase II conjugation reactions. The simplicity of its primary metabolic pathway, coupled with the fluorescent nature of its main metabolite, makes it an ideal tool for both foundational enzyme kinetics and more complex drug-drug interaction studies.

The Metabolic Landscape: In Vitro vs. In Vivo

A critical aspect of preclinical drug development is understanding how well in vitro metabolic data can predict the in vivo performance of a drug candidate.[7] 7-Ethoxy-4-ethylcoumarin serves as an excellent case study for this comparison.

In Vitro Metabolism: A Controlled Environment

In vitro metabolism studies are typically conducted using subcellular fractions (like liver microsomes), cellular systems (like hepatocytes), or purified enzymes.[8] These systems offer a controlled environment to dissect specific metabolic pathways and enzyme kinetics.

For 7-ethoxy-4-ethylcoumarin, the predominant in vitro metabolic pathway is the O-deethylation to form 7-hydroxy-4-ethylcoumarin (a derivative of 7-hydroxycoumarin, also known as umbelliferone).[2][9][10] This reaction is primarily catalyzed by CYP enzymes.[5] Following this initial oxidation, the newly formed hydroxyl group on 7-hydroxy-4-ethylcoumarin becomes a substrate for Phase II conjugation enzymes, leading to the formation of glucuronide and sulfate conjugates.[9][10]

Recent studies using high-resolution mass spectrometry have revealed a more complex metabolic map in hepatocytes, identifying numerous other metabolites formed through pathways like oxidative ring-opening, glutathionation, and mono-oxygenation.[9][11][12]

Key Characteristics of In Vitro Metabolism:

• Primary Metabolite: 7-hydroxy-4-ethylcoumarin via O-deethylation.[2][9]

• Secondary Metabolites: Glucuronide and sulfate conjugates of 7-hydroxy-4-ethylcoumarin.[9]

• Other Identified Pathways: Oxidative ring-opening, glutathionation, hydrolysis, and further oxygenation have been observed, especially in intact cell systems like hepatocytes.[9][12]

• Enzymes Involved: Primarily CYP1A2 and CYP2E1 in human liver microsomes, with contributions from other isoforms like CYP2B6.[5] In rodents, CYP1A1, 1A2, and 2B enzymes are major contributors.[5]

The choice of the in vitro system is critical. Liver microsomes are enriched in CYP enzymes and are excellent for studying Phase I metabolism. However, they lack the necessary cofactors and enzymes for most Phase II reactions. Hepatocytes, being intact cells, provide a more complete metabolic picture, encompassing both Phase I and Phase II metabolism, as well as transporter activity.

In Vivo Metabolism: The Whole-System Perspective

In vivo studies, typically conducted in animal models like rats, provide a holistic view of a compound's metabolism, incorporating absorption, distribution, metabolism, and excretion (ADME).

In rats, after administration of 7-ethoxycoumarin, the primary metabolic pathway mirrors the in vitro findings: O-deethylation to 7-hydroxycoumarin, followed by extensive conjugation.[13] However, the in vivo setting reveals nuances in the distribution and relative abundance of these metabolites. For instance, studies in rats have shown that while both glucuronide and sulfate conjugates are formed in the intestine, the liver predominantly favors sulfate conjugation.[13]

Furthermore, in vivo studies are essential for understanding the pharmacokinetic profile of the parent compound and its metabolites, including clearance rates. For 7-ethoxycoumarin in rats, the intrinsic clearance has been well-characterized and serves as a benchmark for IVIVE.[8] It has been demonstrated that in vitro data from both microsomes and hepatocytes can accurately predict the in vivo intrinsic clearance of 7-ethoxycoumarin, provided the contribution of the O-deethylation pathway to the total clearance is considered.[8][14]

Key Characteristics of In Vivo Metabolism (Rat Model):

• Major Metabolites: 7-hydroxycoumarin and its glucuronide and sulfate conjugates are the principal metabolites identified.[13]

• Organ-Specific Conjugation: The intestine produces both glucuronide and sulfate conjugates, while the liver shows a preference for sulfation.[13]

• Pharmacokinetic Profile: Exhibits high hepatic clearance in rats.[15]

• IVIVE Correlation: Good correlation between in vitro clearance data (from both microsomes and hepatocytes) and in vivo clearance has been established.[8]

Comparative Analysis: Bridging the Gap

The table below summarizes the key metabolic parameters for 7-ethoxy-4-ethylcoumarin in both in vitro and in vivo systems, primarily focusing on the rat model for a direct comparison.

Parameter	In Vitro (Rat Hepatocytes/Microsomes)	In Vivo (Rat)
Primary Metabolic Pathway	O-deethylation	O-deethylation
Major Phase I Metabolite	7-hydroxy-4-ethylcoumarin	7-hydroxy-4-ethylcoumarin
Major Phase II Metabolites	Glucuronide and Sulfate Conjugates	Glucuronide and Sulfate Conjugates
Key Enzymes	CYP1A1, CYP1A2, CYP2B isoforms	CYP1A1, CYP1A2, CYP2B isoforms
Kinetic Profile	Biphasic kinetics often observed, indicating the involvement of multiple enzymes with different affinities.[8][15]	Michaelis-Menten kinetics for clearance.[8]
Intrinsic Clearance (CLint)	Can be determined from Vmax/Km values.[15]	Calculated from plasma concentration data after infusion.[8]

The remarkable consistency in the primary metabolic pathway between in vitro and in vivo systems for 7-ethoxy-4-ethylcoumarin is what makes it a valuable tool for IVIVE. However, it's the quantitative differences, such as the relative rates of conjugation in different organs, that highlight the importance of a multi-system approach in drug metabolism studies.

Visualizing the Metabolic Pathways

To better illustrate the metabolic fate of 7-ethoxy-4-ethylcoumarin, the following diagrams outline the key transformations.

Caption: Primary metabolic pathway of 7-ethoxy-4-ethylcoumarin.

Experimental Protocols: A Practical Guide

To provide a tangible understanding of how these data are generated, we present condensed, foundational protocols for both in vitro and in vivo studies of 7-ethoxy-4-ethylcoumarin metabolism.

Protocol 1: In Vitro Metabolism in Rat Liver Microsomes

This protocol outlines a typical experiment to determine the rate of 7-hydroxy-4-ethylcoumarin formation in rat liver microsomes.

Objective: To measure the kinetics of 7-ethoxy-4-ethylcoumarin O-deethylation.

Materials:

• Rat liver microsomes (RLM)

• 7-Ethoxy-4-ethylcoumarin

• NADPH regenerating system (e.g., G6P, G6PDH, NADP+)

• Phosphate buffer (pH 7.4)

• Acetonitrile (for quenching)

• 7-Hydroxy-4-ethylcoumarin standard

• Microplate reader with fluorescence detection (Excitation: ~370-410 nm, Emission: ~450-510 nm)[3][16]

Procedure:

• Preparation: Thaw RLM on ice. Prepare a stock solution of 7-ethoxy-4-ethylcoumarin in a suitable solvent (e.g., DMSO).[4] Prepare working solutions of the substrate in phosphate buffer.

• Incubation Mixture: In a 96-well plate, add phosphate buffer, RLM, and the NADPH regenerating system.

• Pre-incubation: Pre-incubate the plate at 37°C for 5-10 minutes to bring the mixture to temperature.

• Initiation: Start the reaction by adding 7-ethoxy-4-ethylcoumarin to the wells.

• Incubation: Incubate at 37°C for a predetermined time (e.g., 15-30 minutes), ensuring the reaction is in the linear range.

• Termination: Stop the reaction by adding ice-cold acetonitrile.

• Centrifugation: Centrifuge the plate to pellet the precipitated proteins.

• Analysis: Transfer the supernatant to a new plate and measure the fluorescence of the formed 7-hydroxy-4-ethylcoumarin.

• Quantification: Create a standard curve using known concentrations of 7-hydroxy-4-ethylcoumarin to quantify the amount of metabolite formed.

Why this design? This protocol is a self-validating system. The use of an NADPH regenerating system ensures a constant supply of the necessary cofactor for CYP activity. Terminating the reaction with a protein-precipitating solvent like acetonitrile effectively stops enzymatic activity and prepares the sample for analysis. The standard curve is crucial for accurate quantification.

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• 1. scispace.com [scispace.com]
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• 4. cdn.caymanchem.com [cdn.caymanchem.com]
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• 7. dissolutiontech.com [dissolutiontech.com]
• 8. In vivo clearance of ethoxycoumarin and its prediction from In vitro systems. Use Of drug depletion and metabolite formation methods in hepatic microsomes and isolated hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. In vitro Drug Metabolism Investigation of 7-Ethoxycoumarin in Human, Monkey, Dog and Rat Hepatocytes by High Resolution LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Comparison of the metabolism of 7-ethoxycoumarin and coumarin in precision-cut rat liver and lung slices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. In vitro Drug Metabolism Investigation of 7-Ethoxycoumarin in Human, Monkey, Dog and Rat Hepatocytes by High Resolution LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 7-Ethoxy-4-ethyl-2H-1-benzopyran-2-one

Understanding the Imperative for Protection: Hazard Identification

Before handling any chemical, a thorough understanding of its potential hazards is paramount. While some sources may not classify 7-ethoxycoumarin as a hazardous substance under GHS, it is crucial to treat it as potentially hazardous until more information is available[1][2][3]. Many related coumarin compounds are known to be toxic if swallowed and may cause skin and eye irritation[4][5][6]. The primary physical form of this compound is a solid or powder, which introduces a significant risk of dust formation and subsequent inhalation[7][8][9].

Key Potential Hazards:

• Inhalation: Inhaling the dust can lead to respiratory tract irritation[2][5].

• Skin Contact: May cause skin irritation[5][6]. Prolonged or repeated contact should be avoided[8][10].

• Eye Contact: The dust can cause serious eye irritation[5][7].

• Ingestion: Many coumarin derivatives are harmful or toxic if swallowed[4][6].

Therefore, a comprehensive personal protective equipment (PPE) strategy is not merely a recommendation but a critical component of laboratory safety.

The Core of Protection: A Multi-layered PPE Approach

The selection of PPE is dictated by the potential routes of exposure. For a solid compound like 7-ethoxy-4-ethyl-2H-1-benzopyran-2-one, the primary concerns are contact with the skin and eyes, and inhalation of airborne particles.

Eye and Face Protection: The First Line of Defense

Directive: Always wear appropriate protective eyeglasses or chemical safety goggles. Rationale: Standard safety glasses with side shields are the minimum requirement to protect against accidental splashes or airborne particles. For procedures with a higher risk of dust generation, chemical goggles offer a more complete seal around the eyes[9][10][11]. It is important to note that contact lenses can pose a special hazard, as they may absorb irritants and concentrate them against the eye[10].

Hand Protection: Preventing Dermal Exposure

Directive: Wear chemical-resistant gloves. Rationale: Gloves are essential to prevent direct skin contact[12]. The choice of glove material should be based on chemical compatibility. Nitrile or PVC gloves are commonly recommended for handling chemicals of this nature[10]. The suitability and durability of the glove depend on the frequency and duration of contact[10]. Always inspect gloves for any signs of degradation or puncture before use and dispose of contaminated gloves in accordance with laboratory procedures[12]. After using gloves, hands should be washed thoroughly[10].

Body Protection: Shielding Against Contamination

Directive: Wear a laboratory coat or overalls. Rationale: A lab coat protects your personal clothing and skin from accidental spills and contamination[8][10]. For handling larger quantities, or where significant dust generation is anticipated, more comprehensive protective clothing may be necessary.

Respiratory Protection: Safeguarding Against Inhalation

Directive: Use respiratory protection when dust formation is likely. Rationale: Since the compound is a solid powder, there is a risk of it becoming airborne, especially during weighing or transfer[9]. In such cases, a NIOSH/MSHA or European Standard EN 149 approved respirator should be used[9][12]. The use of respiratory protection should be determined by a risk assessment of the specific procedure being performed[10].

Summary of Recommended Personal Protective Equipment

Protection Type	Recommended Equipment	Purpose
Eye/Face	Safety glasses with side shields or chemical goggles[9][10]	Prevents eye contact with dust and splashes.
Hand	Chemical-resistant gloves (e.g., Nitrile, PVC)[10]	Prevents skin contact and absorption.
Body	Laboratory coat or overalls[10]	Protects skin and personal clothing from contamination.
Respiratory	NIOSH/MSHA or EN 149 approved respirator[9][12]	Prevents inhalation of airborne dust particles.

Operational Plan: Safe Handling Workflow

Adherence to a strict operational workflow is crucial for minimizing exposure and ensuring safety.

Step-by-Step Handling Protocol

• Preparation: Before handling, ensure that an eyewash station and safety shower are readily accessible[9]. The work area, such as a chemical fume hood, should be clean and uncluttered.

• Donning PPE: Put on all required PPE as outlined in the table above.

• Handling the Chemical:

  • Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to minimize dust dispersion[7][8].

  • Avoid the formation of dust and aerosols[7][12].

  • Use appropriate tools (e.g., spatulas) for transferring the solid.

  • Keep the container tightly closed when not in use[7][9].

• Post-Handling:

  • Thoroughly clean the work area after handling is complete.

  • Properly remove and dispose of contaminated gloves.

  • Wash hands thoroughly with soap and water[4].

Caption: Safe Handling Workflow for 7-Ethoxy-4-ethyl-2H-1-benzopyran-2-one.

Emergency and Disposal Protocols

Accidental Release Measures

In the event of a spill, the primary objective is to contain the material and prevent further exposure.

• Minor Spills:

  • Ensure the area is well-ventilated.

  • Wearing appropriate PPE, clean up spills immediately[8].

  • Use dry clean-up procedures and avoid generating dust[8][10].

  • Sweep or vacuum the spilled material into a suitable, labeled container for disposal[9][12].

• Major Spills:

  • Evacuate personnel from the immediate area and move upwind[8][10].

  • Alert the appropriate emergency response team or environmental health and safety office.

  • Prevent the spillage from entering drains or water courses[8][10].

Disposal Plan

Proper disposal is a critical final step in the chemical handling lifecycle.

• Chemical Waste: The compound should be disposed of by a licensed chemical destruction plant or through controlled incineration[7]. Do not let the chemical enter drains[7][12].

• Contaminated Materials: All contaminated materials, including gloves, wipes, and containers, should be placed in suitable, closed containers for disposal[7][12]. These materials should be treated as hazardous waste and disposed of according to institutional and local regulations.

By integrating this comprehensive PPE and handling strategy into your laboratory's standard operating procedures, you can significantly mitigate the risks associated with handling 7-ethoxy-4-ethyl-2H-1-benzopyran-2-one, fostering a safer research environment.

References

• 7-Ethoxycoumarin - Safety Data Sheet - ChemicalBook.

• 7-Ethoxycoumarin - Apollo Scientific.

• Coumarin 314 - Santa Cruz Biotechnology.

• 7-Ethoxycoumarin - PRODUCT INFORMATION - Cayman Chemical.

• 7-Ethoxy-4-methylcoumarin | C12H12O3 | CID 66595 - PubChem - NIH.

• 7-Ethoxycoumarin | C11H10O3 | CID 35703 - PubChem.

• COUMARIN FOR SYNTHESIS MSDS CAS-No.: 91-64-5 MSDS - Loba Chemie.

• 5 - SAFETY DATA SHEET - Fisher Scientific.

• Safety Data Sheet: Coumarin - Carl ROTH.

• Coumarin CAS No 91-64-5 MATERIAL SAFETY DATA SHEET SDS/MSDS - CDH Fine Chemical.

• SAFETY DATA SHEET - Fisher Scientific.

• Sigma-Aldrich - SAFETY DATA SHEET.

• 7-HYDROXY-4-METHYL-COUMARIN CAS NO 90-33-5 MATERIAL SAFETY DATA SHEET SDS/MSDS - CDH Fine Chemical.

• Safety Data Sheet - CDN Isotopes.

• SAFETY DATA SHEET - Merck Millipore.

• 7-Ethoxycoumarin 31005-02-4 - Sigma-Aldrich.

• 7-ETHOXY-4-METHYLCOUMARIN AldrichCPR | Sigma-Aldrich.

• 7-Ethoxy-4-methylcoumarin - Robinsons Brothers.

• 4 - SAFETY DATA SHEET - Fisher Scientific.

• 7-Ethoxycoumarin - CAS-Number 31005-02-4 - Order from Chemodex.

• SAFETY DATA SHEET - TCI Chemicals.

• 7-Ethoxy-4-methylcoumarin | CymitQuimica.

• Safety Data Sheet - Cayman Chemical.

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